Cas no 2138011-94-4 (3-Hydrazinyl-6-nitro-2-propylquinoline)

• Product Name: 3-Hydrazinyl-6-nitro-2-propylquinoline
• CAS No: 2138011-94-4
• MF: C₁₂H₁₄N₄O₂
• MW: 246.265161991119
• CID: 6577091
• PubChem ID: 165488908
• Update Time: 2025-06-15

3-Hydrazinyl-6-nitro-2-propylquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-801620
• 3-hydrazinyl-6-nitro-2-propylquinoline
• 2138011-94-4
• 3-Hydrazinyl-6-nitro-2-propylquinoline

• Inchi： 1S/C12H14N4O2/c1-2-3-11-12(15-13)7-8-6-9(16(17)18)4-5-10(8)14-11/h4-7,15H,2-3,13H2,1H3
• InChI Key： OUVYYQHHSCQMJU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C=C(C(CCC)=N2)NN)=O

Computed Properties

• Exact Mass: 246.11167570g/mol
• Monoisotopic Mass: 246.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.8Ų

Additional information on 3-Hydrazinyl-6-nitro-2-propylquinoline

Introduction to 3-Hydrazinyl-6-nitro-2-propylquinoline (CAS No. 2138011-94-4)

3-Hydrazinyl-6-nitro-2-propylquinoline, identified by the Chemical Abstracts Service (CAS) number 2138011-94-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules known for their diverse biological activities and therapeutic potential. The structural features of 3-hydrazinyl-6-nitro-2-propylquinoline, particularly the presence of a hydrazine moiety and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The quinoline scaffold is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of functional groups such as hydrazine and nitro substituents can modulate the electronic and steric environment of the quinoline core, thereby influencing its biological activity. 3-Hydrazinyl-6-nitro-2-propylquinoline is no exception, and its potential applications are being explored in various preclinical and clinical studies.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds with enhanced efficacy and reduced toxicity. The hydrazine group in 3-hydrazinyl-6-nitro-2-propylquinoline serves as a versatile handle for further chemical modifications, allowing researchers to tailor the molecule's properties for specific therapeutic targets. For instance, hydrazine-containing compounds have been shown to interact with biological macromolecules such as enzymes and nucleic acids, leading to potent inhibitory effects on pathogenic processes.

The nitro group in the structure of 3-hydrazinyl-6-nitro-2-propylquinoline also plays a crucial role in its chemical behavior. Nitroaromatic compounds are known for their ability to undergo reduction or oxidation reactions, which can be exploited in drug design to achieve selective targeting of disease-causing agents. Additionally, the propyl substituent at the 2-position introduces steric hindrance and influences the compound's solubility and bioavailability, factors that are critical for successful drug development.

One of the most compelling aspects of 3-hydrazinyl-6-nitro-2-propylquinoline is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit activity against drug-resistant pathogens, making it a promising candidate for treating infections caused by multidrug-resistant bacteria and fungi. Furthermore, its ability to modulate inflammatory pathways suggests that it could be beneficial in managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-hydrazinyl-6-nitro-2-propylquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline core efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of additional functional groups or modifications as needed.

In terms of pharmacokinetic properties, 3-hydrazinyl-6-nitro-2-propylquinoline exhibits moderate solubility in both water and organic solvents, which is advantageous for formulating it into various dosage forms such as tablets, capsules, or injectables. Preliminary pharmacokinetic studies have shown that the compound has a reasonable bioavailability profile when administered orally or intravenously, suggesting its potential for clinical translation.

The safety profile of 3-hydrazinyl-6-nitro-2-propylquinoline is another critical aspect that has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound demonstrates acceptable tolerability at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. Therefore, careful dosing regimens and monitoring protocols will be essential if this compound progresses into human clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-hydrazinyl-6-nitro-2-propylquinoline with greater accuracy before conducting expensive wet-lab experiments. Molecular docking simulations have identified potential binding interactions between this compound and target enzymes or receptors involved in disease pathways. These computational insights have guided experimental design and helped prioritize lead compounds for further optimization.

The future direction of research on 3-hydrazinyl-6-nitro-2-propylquinoline includes exploring its mechanism of action in detail and identifying any off-target effects that could limit its therapeutic utility. Additionally, structure-based drug design approaches will be employed to modify the molecule's scaffold further, aiming to enhance its potency while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors.

In conclusion,3-Hydrazinyl-6-nitro-2-propylquinoline (CAS No. 2138011-94-4) represents a promising candidate for developing novel therapeutics with applications ranging from infectious diseases to chronic inflammatory conditions. Its unique structural features combined with recent advancements in synthetic chemistry and computational biology position it as a valuable asset in the ongoing quest to discover safer and more effective medicines.